Ethyl 2-({[2-(ethoxycarbonyl)anilino]carbonyl}amino)benzoate

• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol
• IUPAC Name: ethyl 2-[(2-ethoxycarbonylphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C19H20N2O5/c1-3-25-17(22)13-9-5-7-11-15(13)20-19(24)21-16-12-8-6-10-14(16)18(23)26-4-2/h5-12H,3-4H2,1-2H3,(H2,20,21,24)
• InChI Key: UMYQMHPTTCNRHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)NC2=CC=CC=C2C(=O)OCC

Description

Ethyl 2-({[2-(ethoxycarbonyl)anilino]carbonyl}amino)benzoate, with the chemical formula C₁₉H₂₀N₂O₅, is a compound that belongs to the class of benzoic acid derivatives. It is characterized by an ethyl ester group, an anilino carbonyl group, and an amino benzoate moiety. The compound’s structure consists of a benzene ring with various functional groups attached.

Preparation Methods

Synthetic Routes::

Amide Formation:
• Ethyl 2-({[2-(ethoxycarbonyl)anilino]carbonyl}amino)benzoate can be synthesized through amide formation. The reaction involves the condensation of ethyl 2-aminobenzoate (aniline derivative) with ethyl chloroformate (ethoxycarbonyl chloride).
• The reaction proceeds as follows:

  $$\text{Ethyl 2-aminobenzoate} + \text{Ethyl chloroformate} \rightarrow \text{this compound} + \text{HCl}$$Ethyl 2-aminobenzoate+Ethyl chloroformate→Ethyl 2-([2-(ethoxycarbonyl)anilino]carbonylamino)benzoate+HCl

Industrial Production Methods::

• Information on large-scale industrial production methods for this specific compound is limited. it is commonly synthesized in research laboratories for various applications.

Chemical Reactions Analysis

Reactions::

Common Reagents and Conditions::

• Acidic hydrolysis: Use dilute hydrochloric acid or sulfuric acid.
• Basic hydrolysis: Use sodium hydroxide or potassium hydroxide.
• Reduction: Employ reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Major Products::

• Hydrolysis produces 2-aminobenzoic acid and ethanol.
• Reduction yields the corresponding alcohol.

Scientific Research Applications

Medicinal Chemistry:

Organic Synthesis:

Photophysical Studies:

Mechanism of Action

• The exact mechanism of action for this compound depends on its specific derivatives. it may interact with cellular targets, affecting biological processes.

Comparison with Similar Compounds

Similar Compounds:

Remember that the compound’s properties and applications may vary based on its specific derivatives and modifications.